1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane

• IUPAC Name: 1-(4-acetyl-1,4-diazepan-1-yl)-3-(3-chlorophenyl)-3-phenylpropan-1-one
• InChI: InChI=1S/C22H25ClN2O2/c1-17(26)24-11-6-12-25(14-13-24)22(27)16-21(18-7-3-2-4-8-18)19-9-5-10-20(23)15-19/h2-5,7-10,15,21H,6,11-14,16H2,1H3
• InChI Key: ATIWMQNCTXTXRW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCN(CC1)C(=O)CC(C2=CC=CC=C2)C3=CC(=CC=C3)Cl
• Molecular Formula: C22H25ClN2O2
• Molecular Weight: 384.9 g/mol

Description

1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane is a chemical compound that belongs to the family of benzodiazepines. It is also known as Ro 15-1788 or flumazenil. This compound has been extensively studied for its scientific research applications in the field of neuroscience and pharmacology.

Mechanism of Action

The benzodiazepine receptor is a subtype of the GABA-A receptor. GABA is the main inhibitory neurotransmitter in the brain, and the GABA-A receptor is responsible for mediating the effects of GABA. Benzodiazepines enhance the effects of GABA on the GABA-A receptor, leading to an increase in inhibitory neurotransmission. 1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane blocks the binding of benzodiazepines to the benzodiazepine receptor, thereby reducing the effects of benzodiazepines on the GABA-A receptor.
Biochemical and physiological effects:
1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane has been shown to have a number of biochemical and physiological effects. It has been shown to block the sedative, anxiolytic, and anticonvulsant effects of benzodiazepines. It has also been shown to have a positive effect on memory consolidation and retrieval. In addition, it has been shown to have anxiogenic effects, which suggests that the benzodiazepine receptor plays a role in anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane in lab experiments is its high affinity for the benzodiazepine receptor. This allows for the effective blocking of the effects of benzodiazepines on the GABA-A receptor. However, one of the limitations of using this compound is its anxiogenic effects, which may confound the results of experiments investigating the role of the benzodiazepine receptor in anxiety.

Future Directions

There are a number of future directions for research involving 1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane. One area of research is the investigation of the role of the benzodiazepine receptor in the development of anxiety disorders. Another area of research is the investigation of the effects of benzodiazepines on memory consolidation and retrieval. Additionally, there is a need for further investigation into the biochemical and physiological effects of this compound, particularly with regard to its anxiogenic effects.

Synthesis Methods

The synthesis of 1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane involves the reaction of 3-(3-chlorophenyl)-3-phenylpropanoyl chloride with 1,4-diazepane in the presence of an organic base such as triethylamine. The resulting product is then acetylated with acetic anhydride to yield 1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane. This synthesis method has been well established and is widely used in the production of this compound for scientific research purposes.

Scientific Research Applications

1-acetyl-4-[3-(3-chlorophenyl)-3-phenylpropanoyl]-1,4-diazepane is a potent antagonist of the benzodiazepine receptor. It is commonly used in scientific research to study the role of the benzodiazepine receptor in various physiological and pathological conditions. This compound has been shown to have a high affinity for the benzodiazepine receptor and can effectively block the binding of benzodiazepines to this receptor. It has also been used to investigate the effects of benzodiazepines on memory, anxiety, and sleep.